4-methyl-3-oxopiperazine-1-carbonitrile
Overview
Description
4-methyl-3-oxopiperazine-1-carbonitrile, also known as MOPC-1, is an organic compound with a wide range of applications in scientific research. It is a versatile compound that can be used as a reagent, a catalyst, and a building block for synthesizing other compounds. Its unique properties make it an attractive choice for a variety of scientific experiments.
Scientific Research Applications
4-methyl-3-oxopiperazine-1-carbonitrile has a wide range of applications in scientific research. It is used as a reagent for the synthesis of other compounds, such as amino acids and peptides. It is also used as a catalyst in organic synthesis, and as a building block for the synthesis of other compounds. Additionally, it is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
4-methyl-3-oxopiperazine-1-carbonitrile acts as an electrophile in organic reactions. It reacts with nucleophiles, such as amines, to form new compounds. This reaction is mediated by the formation of a carbonium ion, which is then attacked by the nucleophile. This reaction can occur in either an SN1 or SN2 mechanism, depending on the reaction conditions.
Biochemical and Physiological Effects
4-methyl-3-oxopiperazine-1-carbonitrile has been shown to have a number of biochemical and physiological effects. In laboratory studies, it has been found to inhibit the growth of certain cancer cells and reduce inflammation. Additionally, it has been found to reduce the production of certain pro-inflammatory cytokines, such as TNF-α and IL-6.
Advantages and Limitations for Lab Experiments
4-methyl-3-oxopiperazine-1-carbonitrile is a versatile compound that can be used in a variety of laboratory experiments. Its unique properties make it an attractive choice for a variety of scientific experiments. However, it is important to be aware of the potential limitations of 4-methyl-3-oxopiperazine-1-carbonitrile. For example, it can be toxic in high concentrations, and it can react with other compounds in the reaction mixture, leading to unwanted side-reactions.
Future Directions
4-methyl-3-oxopiperazine-1-carbonitrile has a wide range of potential future directions. It could be used in the development of new drugs or agrochemicals, or as a reagent for the synthesis of other compounds. Additionally, it could be used in the development of new catalysts or building blocks for the synthesis of other compounds. Furthermore, it could be used to study the mechanism of action of other compounds, and to develop new methods for the synthesis of organic compounds. Finally, it could be used to study the biochemical and physiological effects of other compounds.
Synthesis Methods
4-methyl-3-oxopiperazine-1-carbonitrile can be synthesized through a variety of methods. One of the most common methods is the reaction of 4-methylpiperazine with ethyl chloroformate in the presence of an acid catalyst. This method has been used for decades and results in a high yield of 4-methyl-3-oxopiperazine-1-carbonitrile. Other methods include the reaction of 4-methylpiperazine with ethyl chloroformate in the presence of a base catalyst, the reaction of 4-methylpiperazine with ethyl chloroformate in the presence of a Lewis acid, and the reaction of 4-methylpiperazine with ethyl chloroformate in the presence of a Brønsted acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methyl-3-oxopiperazine-1-carbonitrile can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "4-methylpiperazine", "acetic anhydride", "sodium cyanide", "sulfuric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 4-methylpiperazine is reacted with acetic anhydride in the presence of sulfuric acid to form 4-acetyloxymethylpiperazine.", "Step 2: The resulting product from step 1 is then reacted with sodium cyanide in the presence of water to form 4-cyanomethylpiperazine.", "Step 3: 4-cyanomethylpiperazine is then reacted with sodium hydroxide to form 4-cyanomethylpiperazine-1-carboxylic acid.", "Step 4: The final step involves the reaction of 4-cyanomethylpiperazine-1-carboxylic acid with phosphoryl chloride to form 4-methyl-3-oxopiperazine-1-carbonitrile." ] } | |
CAS RN |
1566723-86-1 |
Product Name |
4-methyl-3-oxopiperazine-1-carbonitrile |
Molecular Formula |
C6H9N3O |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(2,5-dichlorophenyl)propanoic acid](/img/structure/B6209974.png)